Cas no 1448044-65-2 (1-{4-(furan-2-yl)methanesulfonylpiperidin-1-yl}-2-(naphthalen-1-yl)ethan-1-one)

• Product Name: 1-{4-(furan-2-yl)methanesulfonylpiperidin-1-yl}-2-(naphthalen-1-yl)ethan-1-one
• CAS No: 1448044-65-2
• MF: C₂₂H₂₃NO₄S
• MW: 397.487324953079
• CID: 6075191
• PubChem ID: 71808898
• Update Time: 2025-07-02

1-{4-(furan-2-yl)methanesulfonylpiperidin-1-yl}-2-(naphthalen-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{4-(furan-2-yl)methanesulfonylpiperidin-1-yl}-2-(naphthalen-1-yl)ethan-1-one
• 1-[4-(furan-2-ylmethylsulfonyl)piperidin-1-yl]-2-naphthalen-1-ylethanone
• AKOS024563894
• F6441-4057
• 1-{4-[(furan-2-yl)methanesulfonyl]piperidin-1-yl}-2-(naphthalen-1-yl)ethan-1-one
• 1-(4-((furan-2-ylmethyl)sulfonyl)piperidin-1-yl)-2-(naphthalen-1-yl)ethanone
• 1448044-65-2

• Inchi： 1S/C22H23NO4S/c24-22(21-9-3-6-17-5-1-2-8-20(17)21)15-23-12-10-19(11-13-23)28(25,26)16-18-7-4-14-27-18/h1-9,14,19H,10-13,15-16H2
• InChI Key： JEPYHRLZZQHXOC-UHFFFAOYSA-N
• SMILES： C(N1CCC(S(CC2=CC=CO2)(=O)=O)CC1)C(=O)C1=C2C(C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 397.13477939g/mol
• Monoisotopic Mass: 397.13477939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 76Ų

Additional information on 1-{4-(furan-2-yl)methanesulfonylpiperidin-1-yl}-2-(naphthalen-1-yl)ethan-1-one

Comprehensive Overview of 1-{4-(furan-2-yl)methanesulfonylpiperidin-1-yl}-2-(naphthalen-1-yl)ethan-1-one (CAS No. 1448044-65-2)

The compound 1-{4-(furan-2-yl)methanesulfonylpiperidin-1-yl}-2-(naphthalen-1-yl)ethan-1-one, identified by its CAS No. 1448044-65-2, is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, combining a furan-2-yl methanesulfonyl group with a naphthalen-1-yl moiety, makes it a subject of interest for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy development.

In recent years, the demand for heterocyclic compounds like 1-{4-(furan-2-yl)methanesulfonylpiperidin-1-yl}-2-(naphthalen-1-yl)ethan-1-one has surged due to their versatility in medicinal chemistry. This compound’s piperidine and sulfonyl functional groups are frequently explored in the context of neurodegenerative disease research and anti-inflammatory agents, topics highly searched in academic and industrial databases. Its naphthalene core further enhances its binding affinity to biological targets, a feature often queried in molecular docking studies.

The synthesis of CAS No. 1448044-65-2 involves multi-step organic reactions, including Suzuki coupling and sulfonylation, techniques widely discussed in green chemistry forums. Environmental sustainability in synthesis is a hot topic, and this compound’s production can be optimized using catalytic methods to reduce waste—a key concern for modern chemists. Analytical characterization via NMR, HPLC, and mass spectrometry ensures high purity, a critical factor for preclinical studies.

From a commercial perspective, 1-{4-(furan-2-yl)methanesulfonylpiperidin-1-yl}-2-(naphthalen-1-yl)ethan-1-one is listed by specialty chemical suppliers as a research-grade reagent, often searched alongside terms like high-purity building blocks and custom synthesis. Its stability under standard storage conditions (2-8°C) and compatibility with DMSO for biological assays add to its practicality. Patent literature suggests its derivatives may have applications in oncology and metabolic disorders, areas dominating recent PubMed queries.

Future directions for CAS No. 1448044-65-2 include structure-activity relationship (SAR) studies to refine its selectivity, a common theme in drug optimization discussions. Computational tools like AI-driven molecular modeling are increasingly applied to such compounds, reflecting the intersection of cheminformatics and traditional synthetic chemistry. As interest grows in polypharmacology, this molecule’s dual-target potential could position it as a valuable tool compound.

In summary, 1-{4-(furan-2-yl)methanesulfonylpiperidin-1-yl}-2-(naphthalen-1-yl)ethan-1-one exemplifies the innovation driving modern chemical research. Its structural complexity and applicability to high-impact therapeutic areas ensure its relevance in both academic and industrial settings, making it a recurring keyword in scientific literature and grant proposals.